Cas no 1418363-64-0 (2-Iodo-1-tritylbenzimidazole, 97%)

2-Iodo-1-tritylbenzimidazole, 97% structure
1418363-64-0 structure
Product Name:2-Iodo-1-tritylbenzimidazole, 97%
CAS No:1418363-64-0
MF:C26H19IN2
MW:486.3
CID:2604976
PubChem ID:98000571
Update Time:2024-11-04

2-Iodo-1-tritylbenzimidazole, 97% Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-1-tritylbenzimidazole
    • CID 98000571
    • 2-Iodo-1-tritylbenzimidazole, 97%
    • 1H-Benzimidazole, 2-iodo-1-(triphenylmethyl)-
    • 1418363-64-0
    • MDL: MFCD28098713
    • Inchi: 1S/C26H19IN2/c27-25-28-23-18-10-11-19-24(23)29(25)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19H
    • InChI Key: NDGGBZRRMGASTA-UHFFFAOYSA-N
    • SMILES: IC1=NC2C=CC=CC=2N1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 486.05930g/mol
  • Monoisotopic Mass: 486.05930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 6.9

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 609.7±65.0 °C(Predicted)
  • pka: 2.79±0.10(Predicted)
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